Cas no 87472-78-4 (Ethanone,1-(2-amino-4-hydroxy-3-propylphenyl)-)

• Product Name: Ethanone,1-(2-amino-4-hydroxy-3-propylphenyl)-
• CAS No: 87472-78-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 708825
• PubChem ID: 2775218
• Update Time: 2025-04-19

Ethanone,1-(2-amino-4-hydroxy-3-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-4-hydroxy-3-propylphenyl)-
• 1-(2-AMINO-4-HYDROXY-3-PROPYLPHENYL)ETHAN-1-ONE
• 1-(2-Amino-4-hydroxy-3-propylphenyl)ethanone
• 2'-AMINO-4'-HYDROXY-3'-PROPYLACETOPHENONE
• SCHEMBL6394745
• AKOS015843313
• 1-(2-amino-4-hydroxy-3-propylphenyl)-Ethanone
• Ethanone, 1-(2-amino-4-hydroxy-3-propylphenyl)-
• DTXSID90379459
• CHEBI:194606
• 87472-78-4

• Inchi： 1S/C11H15NO2/c1-3-4-9-10(14)6-5-8(7(2)13)11(9)12/h5-6,14H,3-4,12H2,1-2H3
• InChI Key： DCWMBYCEMSKLFA-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C)=O)C(=C1CCC)N

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 95 °C

Ethanone,1-(2-amino-4-hydroxy-3-propylphenyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：